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Compound of Interest

Compound Name: 2,2-Dimethyloctane

Cat. No.: B044098 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2,2-Dimethyloctane in a laboratory setting. Given the absence of a

specific Safety Data Sheet (SDS) for 2,2-Dimethyloctane, the following recommendations are

based on its GHS classification and data from structurally similar isomers.

Immediate Safety and Hazard Information
2,2-Dimethyloctane is classified as a flammable liquid that can cause serious eye damage.[1]

It is crucial to handle this chemical with appropriate personal protective equipment in a well-

ventilated area, away from ignition sources.

Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

Data sourced from multiple suppliers.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling 2,2-Dimethyloctane to minimize

exposure risk.

Recommended PPE:

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).

Prevents skin contact with the

flammable and irritating liquid.

Body Protection

Flame-retardant lab coat worn

over long-sleeved clothing and

closed-toe shoes.

Provides a barrier against

accidental splashes and

potential fires.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Minimizes inhalation of

flammable and potentially

irritating vapors.
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Glove Material Compatibility:

While specific breakthrough times for 2,2-Dimethyloctane are not available, the following table

provides general guidance based on resistance to similar hydrocarbons like octane and

hexane. It is crucial to inspect gloves for any signs of degradation before and during use and to

change them immediately after any contact with the chemical.

Glove Material
Chemical Resistance
Rating

Recommendations for Use

Nitrile Good

Suitable for splash protection

and short-duration tasks.[2]

Not recommended for

prolonged immersion.

Neoprene Good to Very Good

Offers good resistance and

can be used for tasks with a

higher risk of splash or

intermittent contact.[3][4]

Butyl Rubber Very Good to Excellent

Recommended for tasks

involving prolonged or direct

contact with the chemical.[5][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 2,2-
Dimethyloctane.

Experimental Workflow:
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Preparation

Handling

Post-Handling

Waste Management

Don appropriate PPE

Ensure fume hood is operational

Prepare spill kit

Transfer 2,2-Dimethyloctane
using appropriate tools

Proceed to handling

Keep container sealed
when not in use

Decontaminate work surfaces
and equipment

After experiment

Properly doff and dispose
of contaminated PPE

Collect all waste in a
labeled, sealed container

Segregate waste

Store waste in a designated
hazardous waste area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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